Cas no 1552265-55-0 (3-fluoro-3-phenyl-cyclobutanecarboxylic acid)

• Product Name: 3-fluoro-3-phenyl-cyclobutanecarboxylic acid
• CAS No: 1552265-55-0
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD26728732
• CID: 4609535
• PubChem ID: 83855084
• Update Time: 2025-05-22

3-fluoro-3-phenyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-phenylcyclobutane-1-carboxylic acid
• 3-fluoro-3-phenyl-cyclobutanecarboxylic acid
• trans-3-Fluoro-3-phenylcyclobutanecarboxylic acid
• 1812175-14-6
• cis-3-fluoro-3-phenyl-cyclobutanecarboxylic acid
• cis-3-Fluoro-3-phenylcyclobutanecarboxylic acid
• 3-fluoro-3-phenylcyclobutanecarboxylicacid
• 3-fluoro-3-phenylcyclobutanecarboxylic acid
• 1812175-10-2
• P16562
• trans-3-fluoro-3-phenyl-cyclobutanecarboxylic acid
• CS-0056261
• Cyclobutanecarboxylic acid, 3-fluoro-3-phenyl-
• 1552265-55-0
• EN300-1603042

• MDL： MFCD26728732
• Inchi： 1S/C11H11FO2/c12-11(6-8(7-11)10(13)14)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)
• InChI Key： AZTVJZSDYNFHIM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(F)(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-fluoro-3-phenyl-cyclobutanecarboxylic acid

Exploring the Properties and Applications of 3-Fluoro-3-Phenyl-Cyclobutanecarboxylic Acid (CAS No. 1552265-55-0)

3-Fluoro-3-phenyl-cyclobutanecarboxylic acid (CAS No. 1552265-55-0) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated carboxylic acids, which are widely studied for their unique physicochemical properties and biological activities. The presence of both a fluoro group and a phenyl ring on the cyclobutane backbone makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds has surged due to their ability to enhance metabolic stability, bioavailability, and binding affinity in drug molecules. Researchers are particularly interested in 3-fluoro-3-phenyl-cyclobutanecarboxylic acid as a potential building block for small-molecule therapeutics. Its structural features align with the growing trend of using cyclobutane scaffolds in medicinal chemistry, as they offer a balance between ring strain and conformational rigidity, which can improve target selectivity.

The synthesis of CAS No. 1552265-55-0 typically involves multi-step organic transformations, including cyclization and fluorination reactions. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to optimize its production. This compound’s high purity and structural precision are critical for applications in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 3-fluoro-3-phenyl-cyclobutanecarboxylic acid is also relevant to the development of specialty polymers and advanced materials. Its incorporation into polymer chains can impart desirable properties such as thermal stability and chemical resistance. Additionally, the compound’s potential role in green chemistry initiatives has been highlighted, as researchers seek sustainable methods to synthesize fluorinated compounds without hazardous reagents.

For those searching for "fluorinated cyclobutane derivatives" or "applications of 3-fluoro-3-phenyl-cyclobutanecarboxylic acid," this compound represents a compelling case study. Its versatility spans drug design, material science, and catalysis, making it a valuable subject for academic and industrial research. As the scientific community continues to explore bioisosteric replacements and next-generation therapeutics, compounds like CAS No. 1552265-55-0 will remain at the forefront of innovation.

In summary, 3-fluoro-3-phenyl-cyclobutanecarboxylic acid is a promising compound with broad applicability. Its unique structure and functional groups make it a key player in the development of novel pharmaceuticals and functional materials. As research progresses, its role in addressing challenges in drug delivery and sustainable chemistry will likely expand, solidifying its importance in modern science.